Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C7H10O3S2 B1598917 2-(2-Thienyl)ethyl methanesulphonate CAS No. 61380-07-2

2-(2-Thienyl)ethyl methanesulphonate

Cat. No. B1598917
CAS RN: 61380-07-2
M. Wt: 206.3 g/mol
InChI Key: VUMFRFIVUQTAPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US05240925

Procedure details

To a flask was added 25.6 g. (0.20 mole) of 2-(2-thienyl)ethanol in 75 ml. of THF followed by 40.47 g. (0.40 mole) of triethylamine in 30 ml. of THF. The mixture was cooled to 5° C. and 34.4 g. (0.3 mole) of methanesulfonyl chloride in 20 ml. of THF was added dropwise over 20 minutes. The mixture exothermed to 20° C. and was kept at 20° C. during the methanesulfonyl chloride addition. An additional 150 ml. of THF was added to reduce the viscosity of the mixture after a precipitate had formed. After two hours, the reaction was quenched by the addition of 25 ml. of water which was followed by 25 ml of 10% aqueous hydrochloric acid and 200 ml. of ether. The ether layer was separated, washed with 50 ml. of 10% aqueous hydrochloric acid and twice with 75 ml. of saturated aqueous sodium bicarbonate solution, dried, and concentrated to give the 2-(2-thienyl)ethyl methanesulfonate, 38.0 g. (92.2% yield), as an oil.
Name
2-(2-thienyl)ethanol
Quantity
0.2 mol
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
0.4 mol
Type
reactant
Reaction Step Two
Name
methanesulfonyl chloride
Quantity
0.3 mol
Type
reactant
Reaction Step Three
Name
methanesulfonyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Seven
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Eight
Name
2-(2-thienyl)ethyl methanesulfonate
Yield
92.2%

Identifiers

REACTION_CXSMILES
[S:1]1[CH:5]=[CH:4][CH:3]=[C:2]1[CH2:6][CH2:7][OH:8].C(N(CC)CC)C.[CH3:16][S:17](Cl)(=[O:19])=[O:18]>C1COCC1>[CH3:16][S:17]([O:8][CH2:7][CH2:6][C:2]1[S:1][CH:5]=[CH:4][CH:3]=1)(=[O:19])=[O:18]

Inputs

Step One
Name
2-(2-thienyl)ethanol
Quantity
0.2 mol
Type
reactant
Smiles
S1C(=CC=C1)CCO
Step Two
Name
triethylamine
Quantity
0.4 mol
Type
reactant
Smiles
C(C)N(CC)CC
Step Three
Name
methanesulfonyl chloride
Quantity
0.3 mol
Type
reactant
Smiles
CS(=O)(=O)Cl
Step Four
Name
methanesulfonyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
CS(=O)(=O)Cl
Step Five
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1
Step Six
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1
Step Seven
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1
Step Eight
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
5 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
To a flask was added 25.6 g
CUSTOM
Type
CUSTOM
Details
exothermed to 20° C.
CUSTOM
Type
CUSTOM
Details
had formed
CUSTOM
Type
CUSTOM
Details
the reaction was quenched by the addition of 25 ml
CUSTOM
Type
CUSTOM
Details
The ether layer was separated
WASH
Type
WASH
Details
washed with 50 ml
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
of saturated aqueous sodium bicarbonate solution, dried
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 2 h
Name
2-(2-thienyl)ethyl methanesulfonate
Type
product
Smiles
CS(=O)(=O)OCCC=1SC=CC1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 92.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.